Ethyl 2-[2-({5-[(tert-butylcarbamoyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)acetamido]acetate

• IUPAC Name: ethyl 2-[[2-[[5-(tert-butylcarbamoylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]acetate
• InChI: InChI=1S/C13H21N5O4S2/c1-5-22-9(20)6-14-8(19)7-23-12-18-17-11(24-12)15-10(21)16-13(2,3)4/h5-7H2,1-4H3,(H,14,19)(H2,15,16,17,21)
• InChI Key: HCEHHVSBYLNLJA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC(=O)CSC1=NN=C(S1)NC(=O)NC(C)(C)C
• Molecular Formula: C13H21N5O4S2
• Molecular Weight: 375.5 g/mol

Description

Ethyl 2-[2-({5-[(tert-butylcarbamoyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)acetamido]acetate is a chemical compound with the molecular formula C13H21N5O4S2. It is listed under the CAS Number 886940-82-5.

Molecular Structure Analysis

The molecular structure of this compound includes several functional groups, including an ester group (part of the ethyl acetate moiety), a sulfanyl group (the -SH group), and an amide group (part of the tert-butylcarbamoyl moiety). These functional groups could potentially participate in various chemical reactions.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, the presence of functional groups such as ester, sulfanyl, and amide suggests that it could participate in a variety of reactions. For instance, the ester group could undergo hydrolysis, transesterification, or reduction. The sulfanyl group could potentially be oxidized. The amide group could participate in reactions such as hydrolysis or reduction.

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It would likely depend on the context in which the compound is used, such as the type of biological or chemical system and the presence of other compounds.

Future Directions

The future directions for research and application of this compound would depend on its properties and potential uses. It could be of interest in fields such as medicinal chemistry, materials science, or chemical synthesis.